Cas no 1334369-96-8 (2,5-dimethyl-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylfuran-3-carboxamide)

• Product Name: 2,5-dimethyl-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylfuran-3-carboxamide
• CAS No: 1334369-96-8
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 6014635
• PubChem ID: 56724531
• Update Time: 2025-06-12

2,5-dimethyl-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylfuran-3-carboxamide
• 2,5-dimethyl-N-(2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)ethyl)furan-3-carboxamide
• 2,5-dimethyl-N-[2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethyl]furan-3-carboxamide
• 2,5-dimethyl-N-[2-(6-oxo-4-phenylpyrimidin-1-yl)ethyl]furan-3-carboxamide
• SR-01000926954-1
• 1334369-96-8
• VU0533774-1
• SR-01000926954
• AKOS024534078
• F6161-0162

• Inchi： 1S/C19H19N3O3/c1-13-10-16(14(2)25-13)19(24)20-8-9-22-12-21-17(11-18(22)23)15-6-4-3-5-7-15/h3-7,10-12H,8-9H2,1-2H3,(H,20,24)
• InChI Key： BKPYMNBWOWECKS-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(NCCN1C=NC(C2C=CC=CC=2)=CC1=O)=O

Computed Properties

• Exact Mass: 337.14264148g/mol
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų

Additional information on 2,5-dimethyl-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylfuran-3-carboxamide

Comprehensive Overview of 2,5-dimethyl-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylfuran-3-carboxamide (CAS No. 1334369-96-8)

The compound 2,5-dimethyl-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylfuran-3-carboxamide (CAS No. 1334369-96-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a furan ring with a dihydropyrimidine moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, especially in areas like kinase inhibition and anti-inflammatory agents.

One of the key features of 2,5-dimethyl-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylfuran-3-carboxamide is its hybrid structure, which integrates both heterocyclic and aromatic components. This combination is often sought after in medicinal chemistry due to its ability to interact with biological targets with high specificity. Recent studies have highlighted its potential in modulating enzyme activity, particularly in pathways related to cellular proliferation and inflammation. Such properties align with current trends in precision medicine, where targeted therapies are in high demand.

The synthesis of CAS No. 1334369-96-8 involves multi-step organic reactions, including condensation and cyclization processes, to achieve the desired dihydropyrimidinone core. The presence of the phenyl and furan groups enhances its stability and bioavailability, which are critical factors in drug development. These attributes make it a subject of interest for researchers investigating small-molecule inhibitors and bioactive compounds.

In the context of current research trends, 2,5-dimethyl-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylfuran-3-carboxamide is often discussed alongside topics like structure-activity relationships (SAR) and computational drug design. With the rise of AI-driven drug discovery, this compound has been featured in virtual screening studies aimed at identifying potential leads for treating chronic diseases. Its molecular properties, such as hydrogen bonding capacity and lipophilicity, are frequently analyzed using in silico tools, reflecting the growing integration of technology in chemical research.

Another area of interest is the compound's potential role in addressing oxidative stress-related conditions. The furan-3-carboxamide segment is known to exhibit antioxidant properties, which could be leveraged in developing therapies for neurodegenerative diseases or metabolic disorders. This aligns with the increasing public focus on healthy aging and disease prevention, making it a relevant topic for both scientific and general audiences.

From a commercial perspective, CAS No. 1334369-96-8 is primarily utilized by research institutions and pharmaceutical companies engaged in preclinical studies. Its availability as a high-purity reference standard ensures reproducibility in experiments, a critical factor in advancing drug development pipelines. Suppliers often highlight its application in assay development and target validation, catering to the needs of modern drug discovery workflows.

In summary, 2,5-dimethyl-N-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)ethylfuran-3-carboxamide represents a versatile and scientifically valuable compound with broad implications in medicinal chemistry. Its structural complexity and functional diversity position it as a key player in ongoing efforts to develop innovative therapeutics. As research continues to uncover its full potential, this compound is likely to remain a focal point in discussions about next-generation drug candidates and personalized medicine.